5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydrobenzimidazole-2-thione

• IUPAC Name: 5-chloro-6-(2,3-dichlorophenoxy)-1,3-dihydrobenzimidazole-2-thione
• InChI: InChI=1S/C13H7Cl3N2OS/c14-6-2-1-3-10(12(6)16)19-11-5-9-8(4-7(11)15)17-13(20)18-9/h1-5H,(H2,17,18,20)
• InChI Key: FUAVONSJNAMFPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)OC2=C(C=C3C(=C2)NC(=S)N3)Cl
• Molecular Formula: C13H7Cl3N2OS
• DSSTOX Substance ID: DTXSID80403015
• Molecular Weight: 345.6 g/mol
• CAS RN: 68828-69-3

Description

“5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydrobenzimidazole-2-thione” is a chemical compound with the molecular formula C13H7Cl3N2OS. It has an average mass of 345.632 Da and a monoisotopic mass of 343.934479 Da.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A method for synthesizing triclabendazole, a related compound, involves using 1,2,3-trichlorobenzene as a starting raw material. The method involves three steps and avoids the use of expensive 2,3-dichlorophenol.

Molecular Structure Analysis

The molecular structure of “5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydrobenzimidazole-2-thione” includes three chlorine atoms, two nitrogen atoms, one sulfur atom, and one oxygen atom. The compound has a density of 1.7±0.1 g/cm³ and a molar volume of 207.0±5.0 cm³.

Physical And Chemical Properties Analysis

The compound has a boiling point of 427.4±55.0 °C at 760 mmHg and a flash point of 212.3±31.5 °C. It has a polar surface area of 65 Ų and a polarizability of 33.6±0.5 10^-24 cm³.

Scientific Research Applications

Structural and Molecular Analysis

• A study conducted by Shanmugapriya et al. (2022) explored the molecular structure and electronic properties of a compound similar to 5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydrobenzimidazole-2-thione. The research utilized density functional theory (DFT) calculations, spectroscopic data, and molecular docking studies, emphasizing the significance of such compounds in understanding molecular interactions in pharmaceutical agents (Shanmugapriya et al., 2022).

Restricted Rotation and Molecular Conformation

• Karayel et al. (2019) investigated the restricted rotation around methylene bridges in benzimidazole derivatives, demonstrating the importance of structural constraints in molecular behavior. This research provides insights into the conformational dynamics of molecules like 5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydrobenzimidazole-2-thione (Karayel et al., 2019).

Crystal Structures and Intermolecular Interactions

• The crystal structures of compounds related to 5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydrobenzimidazole-2-thione were studied by Karayel et al. (2015). This research highlights how the arrangement of molecules in a crystal can be influenced by their structural features, relevant for understanding the properties of benzimidazole compounds (Karayel et al., 2015).

Synthesis and Spectral Analysis

• Simov and Davidkov (1981) focused on the synthesis of various aminobenzoxazole derivatives, providing essential information on the methodologies that could be applied to synthesize compounds like 5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydrobenzimidazole-2-thione. Their research also includes IR spectroscopy analysis, which is crucial for understanding the chemical properties of these compounds (Simov & Davidkov, 1981).

Future Directions

Future research could focus on the potential applications of “5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydrobenzimidazole-2-thione” and related compounds. For instance, the synthesis method could be optimized for large-scale industrial production. Additionally, the compound’s potential biological activities could be explored further.